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Thenylchlor Profile and VLCFA Inhibition

Property Description

Chemical Family Chloroacetamide herbicide [1] [2]

HRAC/WSSA Group Group K3/Group 15 (Inhibition of VLCFA Synthesis) [1] [3] [2]

IUPAC Name 2-chloro-N-(3-methoxy-2-thenyl)-2',6'-dimethylacetanilide [1]

Molecular Formula C₁₆H₁₈ClNO₂S [1]

Primary Mode of
Action

Inhibition of the synthesis of VLCFAs (≥C22) [1] [3]

Specific Biochemical
Target

VLCFA elongase complex (specifically 3-ketoacyl-CoA synthases, KCSs) in
the endoplasmic reticulum [4] [5] [3]

Physiological Effect Inhibition of cell division in roots and shoots, preventing weed emergence [1]
[3]

Inhibitory Activity & Physiological Effects

Absorbs through roots and inhibits protein synthesis and cell division [1].
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Inhibitory Activity & Physiological Effects

Blocks the VLCFA elongase, a key enzyme complex for producing fatty acids with more than 18
carbon atoms [4] [3].

Leads to a lack of VLCFAs, which are vital components for plant cell membranes and cuticular wax [4].

Causes growth inhibition; susceptible plants fail to emerge or exhibit twisted, malformed leaves [3].

VLCFA Biosynthesis and Thenylchlor Inhibition
Pathway

The following diagram illustrates the normal biosynthesis of VLCFAs and the specific site where

Thenylchlor acts as an inhibitor.
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Experimental Protocol for VLCFA Inhibition

The methodology below, adapted from published research, is used to confirm Thenylchlor's effect on

VLCFA biosynthesis [5].

Objective: To assess the in vivo inhibition of VLCFA biosynthesis in a plant model (Lemna paucicostata) by

Thenylchlor.

Procedure:

Plant Treatment: Apply Thenylchlor to the test plants. A common chloroacetamide herbicide like
metazachlor is often used as a positive control, while untreated plants serve as a negative control.

Lipid Extraction: After a designated exposure period, harvest the plant tissue and homogenize it.
Extract the total lipids using a chloroform-methanol mixture.

Fatty Acid Analysis:
Derivatize the extracted lipids to form fatty acid methyl esters (FAMEs).

Analyze the FAMEs using Gas Chromatography-Mass Spectrometry (GC-MS).
Data Analysis: Quantify the levels of specific VLCFAs (e.g., C20:0, C22:0, C24:0, C26:0) from the

chromatograms. Compare the VLCFA profile of Thenylchlor-treated plants with the control groups.

Expected Outcome: A significant reduction in the levels of VLCFAs in the Thenylchlor-treated group

compared to the untreated control confirms successful inhibition of the VLCFA elongation pathway.

Core Insights for Researchers

Thenylchlor is a well-characterized K3/Group 15 herbicide whose primary mode of action is the inhibition

of VLCFA synthesis. Its efficacy stems from targeting the condensing enzyme (KCS) in the elongation

complex, disrupting the production of critical cellular lipids.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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